Tetracarbonyliridium hydride
Journal of the Chemical Society D: Chemical Communications Pub Date: DOI: 10.1039/C29690001381
Abstract
I.r. spectral evidence for the existence of tetracarbonyliridium hydride under high pressure is described.
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